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Compound of Interest

Compound Name:
N,N,N-Tributylbutan-1-aminium

iodide (1/1)

Cat. No.: B077245 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of

Tetrabutylammonium Iodide (TBAI) in water and a range of common organic solvents. TBAI is a

quaternary ammonium salt widely utilized as a phase-transfer catalyst, electrolyte, and reagent

in various chemical syntheses. A thorough understanding of its solubility is critical for reaction

optimization, formulation development, and process design. This document presents available

quantitative solubility data, a detailed experimental protocol for solubility determination, and a

visualization of the phase-transfer catalysis mechanism in which TBAI plays a key role.

Quantitative Solubility Data
The solubility of TBAI is significantly influenced by the polarity of the solvent, with a general

trend of higher solubility in polar solvents. The available quantitative data has been compiled

and summarized in the table below for easy comparison. It is important to note that for several

common organic solvents, precise quantitative solubility data at standard conditions is not

readily available in the public domain, highlighting a potential area for further experimental

investigation.
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Solvent
Chemical
Formula

Molar Mass (
g/mol )

Temperature
(°C)

Solubility

Water H₂O 18.02 28 324.7 g/100g

Methanol CH₃OH 32.04 25 256.5 g/100g [1]

1-Butanol C₄H₉OH 74.12 25 62.28 g/100g [1]

Acetonitrile C₂H₃N 41.05 Not Specified ~10 g/100g

Dimethyl

Sulfoxide

(DMSO)

C₂H₆OS 78.13 Not Specified ~9.1 g/100g

Ethanol C₂H₅OH 46.07 Not Specified Soluble[2]

Dimethylformami

de (DMF)
C₃H₇NO 73.09 Not Specified

Data not

available

Tetrahydrofuran

(THF)
C₄H₈O 72.11 Not Specified

Data not

available

Chloroform CHCl₃ 119.38 Not Specified
Sparingly

Soluble[1]

Note on Data Conversion:

Water solubility was converted from 3,247.26 g/L assuming the density of the saturated

solution is approximately 1 g/mL.

Acetonitrile solubility was converted from 0.1 g/mL assuming a solvent density of

approximately 1 g/mL.

DMSO solubility was converted from 100 mg/mL assuming a solvent density of

approximately 1.1 g/mL.

For solvents where only qualitative data is available or no data was found, experimental

determination is highly recommended.
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Experimental Protocol: Determination of TBAI
Solubility
The following is a detailed methodology for the experimental determination of the solubility of

TBAI in a given solvent, based on the isothermal shake-flask method followed by gravimetric

analysis. This is a robust and widely accepted technique for generating accurate solubility data.

1. Materials and Equipment:

Tetrabutylammonium Iodide (TBAI), analytical grade, dried under vacuum

Solvent of interest, HPLC grade or equivalent purity

Analytical balance (± 0.0001 g)

Thermostatic shaker or water bath with temperature control (± 0.1 °C)

Screw-capped glass vials

Volumetric flasks and pipettes

Syringe filters (chemically compatible with the solvent)

Oven for drying glassware

Desiccator

2. Procedure:

Preparation of Saturated Solution:

Add an excess amount of dried TBAI to several screw-capped glass vials. The presence of

undissolved solid at the end of the equilibration period is crucial to ensure saturation.

Accurately pipette a known volume (e.g., 5 or 10 mL) of the solvent into each vial.

Securely cap the vials to prevent solvent evaporation.
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Place the vials in a thermostatic shaker set to the desired temperature (e.g., 25 °C).

Allow the mixtures to equilibrate for a sufficient period (typically 24-48 hours) with

continuous agitation. The equilibration time should be determined empirically by taking

measurements at different time points until a constant concentration is observed.

Sample Collection and Analysis:

After equilibration, allow the vials to stand undisturbed at the set temperature for at least 4

hours to allow the excess solid to settle.

Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using

a pre-warmed syringe to avoid precipitation upon cooling.

Immediately filter the withdrawn sample through a chemically compatible syringe filter into

a pre-weighed, dry volumetric flask. This step is critical to remove any undissolved

microcrystals.

Accurately weigh the volumetric flask containing the filtered saturated solution.

Evaporate the solvent from the flask under reduced pressure or in a fume hood at a

controlled temperature. Ensure complete removal of the solvent.

Once the solvent is fully evaporated, place the flask containing the solid TBAI residue in

an oven at a suitable temperature (e.g., 60-80 °C) until a constant weight is achieved.

Cool the flask in a desiccator and weigh it on the analytical balance.

3. Data Calculation:

Mass of dissolved TBAI: Subtract the weight of the empty flask from the final weight of the

flask with the dried TBAI residue.

Mass of the solvent: Subtract the mass of the dissolved TBAI from the total mass of the

saturated solution.

Solubility: Express the solubility in the desired units, for example:
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g/100g of solvent: (Mass of dissolved TBAI / Mass of solvent) x 100

g/100mL of solvent: (Mass of dissolved TBAI / Volume of solvent used) x 100

Visualization of TBAI's Role in Phase-Transfer
Catalysis
Tetrabutylammonium iodide is a classic example of a phase-transfer catalyst (PTC). Its efficacy

stems from the ability of the bulky, lipophilic tetrabutylammonium cation to transport an anion

(in this case, often the iodide ion or another reactive anion) from an aqueous phase into an

organic phase where the reaction with an organic substrate occurs. The following diagram,

generated using Graphviz, illustrates this fundamental mechanism.

Na⁺X⁻ (Reactant)

Q⁺I⁻ (TBAI)

Anion Exchange

Na⁺I⁻

R-Y (Substrate) R-X (Product)

Q⁺Y⁻Catalyst Regeneration

Reaction

Click to download full resolution via product page

Mechanism of TBAI as a Phase-Transfer Catalyst.

In this workflow, Q⁺I⁻ represents TBAI (where Q⁺ is the tetrabutylammonium cation). It

facilitates the transfer of the nucleophile X⁻ from the aqueous phase to the organic phase,

enabling it to react with the organic substrate R-Y to form the product R-X. The catalyst is then

regenerated and can participate in further reaction cycles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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